![molecular formula C23H23N5O2S3 B2893540 N-[2-[3-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide CAS No. 532969-85-0](/img/structure/B2893540.png)
N-[2-[3-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
Description
N-[2-[3-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C23H23N5O2S3 and its molecular weight is 497.65. The purity is usually 95%.
BenchChem offers high-quality N-[2-[3-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-[3-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Activity
Benzamide compounds, which are a significant class of amide compounds, have been found to exhibit antioxidant activity . They can be used in the synthesis of novel compounds with antioxidant properties, which can be beneficial in various fields, including medical and biological industries .
Antibacterial Activity
Benzamide compounds have also been reported to show antibacterial activity . They can inhibit the growth of certain bacteria, making them potentially useful in the development of new antibacterial drugs .
Antimicrobial Activity
The antimicrobial activity of benzamide compounds has been widely recognized . They can be used in the synthesis of new compounds with antimicrobial properties, which can be applied in the treatment of various infectious diseases .
Use in Industrial Sectors
Amide compounds, including benzamides, are broadly used in industrial sectors such as plastic, rubber industry, paper industry, and agriculture . They can be used as additives or catalysts in these industries .
Drug Discovery
Amide compounds have been used in drug discovery . They can serve as building blocks in the synthesis of new drugs, contributing to the development of novel therapeutic agents .
High-Density Blown Film Applications
The compound “F0554-0042” is a high-density, bimodal blown film grade having high tensile and impact strength, good stiffness, and barrier properties with a wide molecular weight . It is used for shopping and grocery bags, perforated rolls, trash bags, and industrial liners .
Neutrino Oscillation Research
The compound “Oprea1_139416” could potentially refer to a research project or experiment related to neutrino oscillations . Neutrino oscillation is a quantum mechanical phenomenon whereby a neutrino created with a specific lepton flavor (electron, muon, or tau) can later be measured to have a different flavor .
Fission Research
The compound “Oprea1_139416” could also potentially refer to a research project or experiment related to fission . Fission is a nuclear reaction in which the nucleus of an atom splits into two or more smaller nuclei along with some byproducts .
properties
IUPAC Name |
N-[2-[3-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O2S3/c1-2-31-23-27-26-22(33-23)25-20(29)15-32-19-14-28(18-11-7-6-10-17(18)19)13-12-24-21(30)16-8-4-3-5-9-16/h3-11,14H,2,12-13,15H2,1H3,(H,24,30)(H,25,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPEQDQAGISJMFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O2S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-[3-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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